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Cat. No.: B10783833

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EPZ011989 hydrochloride is a potent, selective, and orally bioavailable small-molecule

inhibitor of the Enhancer of Zeste Homolog 2 (EZH2), a histone methyltransferase.[1][2] EZH2

is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2), which plays a critical

role in epigenetic regulation through the methylation of histone H3 at lysine 27 (H3K27).[3][4]

Dysregulation of EZH2 activity is implicated in the pathogenesis of various cancers, particularly

non-Hodgkin lymphoma.[3][4] EPZ011989 hydrochloride inhibits both wild-type and mutant

forms of EZH2, leading to decreased H3K27 trimethylation (H3K27me3) and subsequent

reactivation of silenced tumor suppressor genes.[1][2][5] These application notes provide

detailed protocols for key in vitro assays to evaluate the efficacy and mechanism of action of

EPZ011989 hydrochloride.

Mechanism of Action
EPZ011989 hydrochloride is an S-adenosyl-methionine (SAM)-competitive inhibitor of EZH2.

[4] By binding to the catalytic SET domain of EZH2, it prevents the transfer of methyl groups

from SAM to H3K27. This leads to a global reduction in H3K27me3 levels, a key epigenetic
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mark associated with gene silencing. The inhibition of EZH2 by EPZ011989 can induce cell

cycle arrest and apoptosis in cancer cells that are dependent on EZH2 activity for their

proliferation and survival.[6]
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Figure 1: Signaling pathway of EZH2 inhibition by EPZ011989.

Data Presentation
The following table summarizes the in vitro activity of EPZ011989 hydrochloride from

biochemical and cell-based assays.
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Assay Type
Target/Cell
Line

Parameter Value Reference

Biochemical

Assay
Wild-Type EZH2 Ki <3 nM [1][2]

Y646F Mutant

EZH2
Ki <3 nM [1]

EZH1 Selectivity
>15-fold vs

EZH2
[1][2]

Other HMTs Selectivity
>3000-fold vs

EZH2
[1][2]

Cell-Based

Assay

WSU-DLCL2

(Y641F mutant)

IC50 (H3K27me3

reduction)
<100 nM [1][2]

WSU-DLCL2

(Y641F mutant)

Lowest Cytotoxic

Concentration

(LCC)

208 nM [1]

Experimental Protocols
EZH2 Histone Methyltransferase (HMT) Biochemical
Assay
This protocol describes a biochemical assay to determine the inhibitory activity of EPZ011989
hydrochloride on the enzymatic activity of the PRC2 complex.

Biochemical Assay Workflow

Prepare Assay Buffer and Reagents Add PRC2 Complex, Biotinylated Histone H3 Peptide, and EPZ011989 Initiate Reaction with SAM Incubate at 30°C Stop Reaction Transfer to Streptavidin-coated Plate Add Anti-H3K27me3 Antibody Add HRP-conjugated Secondary Antibody Add TMB Substrate Measure Absorbance at 450 nm

Click to download full resolution via product page

Figure 2: Workflow for the EZH2 biochemical inhibition assay.
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Materials:

Recombinant human PRC2 complex (EZH2/EED/SUZ12/RbAp48/AEBP2)

EPZ011989 hydrochloride

S-Adenosyl-L-methionine (SAM)

Biotinylated Histone H3 (1-21) peptide substrate

Assay Buffer: 50 mM Tris-HCl pH 8.0, 50 mM NaCl, 1 mM EDTA, 1 mM DTT, 1 mM PMSF

Streptavidin-coated 96-well plates

Anti-H3K27me3 primary antibody

HRP-conjugated secondary antibody

TMB substrate

Stop solution (e.g., 2N H2SO4)

Plate reader

Procedure:

Compound Preparation: Prepare a serial dilution of EPZ011989 hydrochloride in DMSO,

and then dilute in assay buffer to the desired final concentrations.

Assay Reaction: a. In a 96-well plate, add 25 µL of assay buffer containing the PRC2

complex (final concentration ~13 nM). b. Add 5 µL of the diluted EPZ011989 hydrochloride
or DMSO (vehicle control). c. Add 10 µL of the biotinylated histone H3 peptide substrate

(final concentration ~5 µM). d. Pre-incubate for 15 minutes at room temperature. e. Initiate

the reaction by adding 10 µL of SAM (final concentration ~1 µM).

Incubation: Incubate the reaction mixture for 60 minutes at 30°C.
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Detection: a. Stop the reaction by adding 10 µL of 0.5 M EDTA. b. Transfer 50 µL of the

reaction mixture to a streptavidin-coated 96-well plate and incubate for 30 minutes at room

temperature to allow the biotinylated peptide to bind. c. Wash the plate three times with 200

µL of wash buffer (e.g., PBS with 0.05% Tween-20). d. Add 100 µL of the anti-H3K27me3

antibody diluted in antibody buffer and incubate for 1 hour at room temperature. e. Wash the

plate three times. f. Add 100 µL of the HRP-conjugated secondary antibody and incubate for

30 minutes at room temperature. g. Wash the plate five times. h. Add 100 µL of TMB

substrate and incubate in the dark until sufficient color develops. i. Stop the reaction by

adding 100 µL of stop solution.

Data Analysis: Measure the absorbance at 450 nm using a microplate reader. Calculate the

percent inhibition for each concentration of EPZ011989 hydrochloride and determine the

IC50 value by fitting the data to a dose-response curve.

Cellular H3K27me3 Inhibition Assay (ELISA-based)
This protocol is for quantifying the reduction of global H3K27me3 levels in cells treated with

EPZ011989 hydrochloride.

Cellular H3K27me3 ELISA Workflow

Seed Cells in a 96-well Plate Treat with EPZ011989 for 72h Lyse Cells and Extract Histones Bind Histones to Assay Plate Add Anti-H3K27me3 Antibody Add HRP-conjugated Secondary Antibody Add TMB Substrate Measure Absorbance at 450 nm

Click to download full resolution via product page

Figure 3: Workflow for the cellular H3K27me3 inhibition assay.

Materials:

WSU-DLCL2 cell line (or other relevant cell line)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

EPZ011989 hydrochloride
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Histone extraction buffer

ELISA-based H3K27me3 assay kit (e.g., from Abcam or Cell Signaling Technology)

96-well cell culture plates

Microplate reader

Procedure:

Cell Seeding: Seed WSU-DLCL2 cells into a 96-well plate at a density of 1 x 105 cells/well in

100 µL of complete medium.

Compound Treatment: The following day, treat the cells with a serial dilution of EPZ011989
hydrochloride (e.g., 0-10 µM) for 72 hours. Include a DMSO vehicle control.

Histone Extraction: a. After treatment, centrifuge the plate and carefully remove the

supernatant. b. Lyse the cells and extract histones according to the manufacturer's protocol

of the chosen histone extraction kit. This typically involves a series of lysis and extraction

buffers.

ELISA: a. Use the extracted histones as the sample in a sandwich ELISA kit for H3K27me3

detection, following the manufacturer's instructions. b. Briefly, the extracted histones are

bound to the assay plate. c. An anti-H3K27me3 primary antibody is added, followed by an

HRP-conjugated secondary antibody. d. The signal is developed using a TMB substrate and

stopped with a stop solution.

Data Analysis: Measure the absorbance at 450 nm. Normalize the H3K27me3 signal to the

total histone H3 signal (which can be measured in parallel using a total H3 ELISA kit) or to

the cell number. Calculate the percent inhibition of H3K27me3 for each concentration and

determine the IC50 value.

Cell Proliferation and Viability Assay
This protocol describes a long-term cell proliferation assay to assess the cytotoxic and

cytostatic effects of EPZ011989 hydrochloride on lymphoma cell lines.
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Cell Proliferation Assay Workflow

Seed WSU-DLCL2 Cells in a 96-well Plate Add Serial Dilutions of EPZ011989 Incubate for up to 11 days Measure Viable Cell Number Every 3-4 Days Analyze Data and Determine LCC

Click to download full resolution via product page

Figure 4: Workflow for the cell proliferation and viability assay.

Materials:

WSU-DLCL2 cell line

Complete cell culture medium

EPZ011989 hydrochloride

96-well cell culture plates

Guava ViaCount Reagent

Guava easyCyte Flow Cytometer (or similar instrument)

Procedure:

Cell Seeding: Plate exponentially growing WSU-DLCL2 cells in triplicate in a 96-well plate at

an appropriate density (e.g., 5 x 104 cells/well).

Compound Addition: Add increasing concentrations of EPZ011989 hydrochloride (e.g., 0-10

µM) to the wells. Include a DMSO vehicle control.

Long-Term Incubation: Incubate the cells for up to 11 days.

Viability Measurement (using Guava ViaCount): a. At specified time points (e.g., day 0, 4, 7,

and 11), gently resuspend the cells in each well. b. Transfer 20 µL of the cell suspension to a

microcentrifuge tube. c. Add 180 µL of Guava ViaCount reagent to the cell suspension. d.

Incubate for 5 minutes at room temperature, protected from light. e. Acquire data on a Guava
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easyCyte flow cytometer. The software will distinguish between viable, apoptotic, and dead

cells based on differential dye permeability.[7]

Data Analysis: a. Plot the viable cell number against the concentration of EPZ011989
hydrochloride for each time point. b. Determine the Lowest Cytotoxic Concentration (LCC),

which is the lowest concentration that results in a decrease in cell number compared to the

initial seeding density.

Conclusion
The protocols outlined in these application notes provide a framework for the in vitro evaluation

of EPZ011989 hydrochloride. The biochemical assay confirms the direct inhibition of EZH2,

while the cellular assays demonstrate the compound's ability to reduce H3K27me3 levels and

inhibit the proliferation of EZH2-dependent cancer cells. These assays are essential tools for

researchers and drug developers working on EZH2 inhibitors and epigenetic therapies.

Need Custom Synthesis?
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epz011989-hydrochloride-in-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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